N-[4-(benzyloxy)-3-methoxybenzyl]-3-(1H-imidazol-1-yl)propan-1-amine

• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3-imidazol-1-yl-N-[(3-methoxy-4-phenylmethoxyphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C21H25N3O2/c1-25-21-14-19(15-22-10-5-12-24-13-11-23-17-24)8-9-20(21)26-16-18-6-3-2-4-7-18/h2-4,6-9,11,13-14,17,22H,5,10,12,15-16H2,1H3
• InChI Key: GRNPMKMYTMDWPY-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNCCCN2C=CN=C2)OCC3=CC=CC=C3

Description

N-[4-(benzyloxy)-3-methoxybenzyl]-3-(1H-imidazol-1-yl)propan-1-amine, also known as BIM-23627, is a novel compound that has gained significant attention in the scientific community for its potential therapeutic applications. BIM-23627 belongs to the class of imidazole-based compounds and has been synthesized using a multi-step process.

Mechanism of Action

The mechanism of action of N-[4-(benzyloxy)-3-methoxybenzyl]-3-(1H-imidazol-1-yl)propan-1-amine is not fully understood, but it is believed to involve the inhibition of fungal and cancer cell growth by disrupting key cellular processes. This compound has been shown to inhibit the activity of several enzymes involved in the synthesis of important cellular components, such as nucleic acids and proteins. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent antifungal and anticancer activity in vitro and in vivo. It has also been shown to have low toxicity in animal models, suggesting that it may be a safe and effective therapeutic agent. In addition, this compound has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(benzyloxy)-3-methoxybenzyl]-3-(1H-imidazol-1-yl)propan-1-amine is its potent antifungal and anticancer activity. It has also been shown to have low toxicity in animal models, which is a desirable characteristic for any potential therapeutic agent. However, one limitation of this compound is its relatively complex synthesis method, which may make it difficult to produce in large quantities. In addition, more research is needed to fully understand the mechanism of action of this compound and to determine its potential side effects.

Future Directions

There are several potential future directions for the study of N-[4-(benzyloxy)-3-methoxybenzyl]-3-(1H-imidazol-1-yl)propan-1-amine. One area of research could focus on optimizing the synthesis method to make it more efficient and cost-effective. Another area of research could focus on further elucidating the mechanism of action of this compound and identifying potential targets for therapeutic intervention. Additionally, more research is needed to determine the safety and efficacy of this compound in human clinical trials. Overall, this compound is a promising compound with potential applications in the treatment of fungal infections and cancer.

Synthesis Methods

The synthesis of N-[4-(benzyloxy)-3-methoxybenzyl]-3-(1H-imidazol-1-yl)propan-1-amine involves a multi-step process that starts with the reaction of 4-(benzyloxy)-3-methoxybenzaldehyde with 1,3-diaminopropane in the presence of acetic acid. This reaction results in the formation of 4-(benzyloxy)-3-methoxybenzylamine, which is then reacted with 1H-imidazole-1-carboxaldehyde in the presence of acetic acid to yield the final product, this compound.

Scientific Research Applications

N-[4-(benzyloxy)-3-methoxybenzyl]-3-(1H-imidazol-1-yl)propan-1-amine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antifungal activity against a wide range of fungal species, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans. This compound has also been studied for its potential use in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that this compound may be a promising candidate for the development of new cancer therapies.